Cas no 2138281-19-1 (4'-chloro-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine)

• Product Name: 4'-chloro-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine
• CAS No: 2138281-19-1
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• CID: 5890333
• PubChem ID: 165858830
• Update Time: 2025-08-05

4'-chloro-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine Chemical and Physical Properties

Names and Identifiers

• 4'-chloro-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine
• 2138281-19-1
• EN300-1105203
• 4'-chloro-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-3-amine

• Inchi： 1S/C10H11ClN2/c11-6-2-1-3-7-9(6)10(5-13-7)4-8(10)12/h1-3,8,13H,4-5,12H2
• InChI Key： QJFXRQTWMGVNLO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C1(CN2)CC1N

Computed Properties

• Exact Mass: 194.0610761g/mol
• Monoisotopic Mass: 194.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38Ų

Additional information on 4'-chloro-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine

Introduction to 4'-chloro-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine (CAS No. 2138281-19-1)

The compound 4'-chloro-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine (CAS No. 2138281-19-1) represents a fascinating intersection of structural complexity and biological potential within the realm of medicinal chemistry. This spirocyclic indole derivative has garnered significant attention due to its unique molecular architecture, which combines a spirocyclopropane moiety with an indole scaffold, and its potential applications in the development of novel therapeutic agents.

At the core of this compound's appeal lies its spirocyclopropane ring system, a structural motif that has been increasingly explored for its ability to modulate biological activity through constrained conformations. The spirocyclopropane unit introduces rigidity into the molecule, which can influence both its physicochemical properties and its interactions with biological targets. This structural feature is particularly intriguing in the context of drug design, as it can enhance binding affinity and selectivity while reducing the likelihood of conformational flexibility that might diminish efficacy.

The indole moiety, on the other hand, is a well-established pharmacophore in medicinal chemistry, known for its broad range of biological activities. Indole derivatives are prevalent in natural products and have been extensively studied for their roles in various physiological processes. The presence of the indole ring in 4'-chloro-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine suggests potential interactions with enzymes and receptors that recognize this scaffold, making it a promising candidate for further exploration.

The amine functional group at the 3-position of the indole ring further expands the compound's chemical space, allowing for diverse modifications and derivatization strategies. This amine can serve as a point of attachment for pharmacophores from other molecules or can be used to fine-tune solubility and metabolic stability. The chloro substituent at the 4' position adds another layer of complexity, potentially influencing electronic properties and binding interactions through electronic effects and halogen bonding.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening approaches to identify promising drug candidates. The unique structural features of 4'-chloro-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine make it an attractive candidate for these methods. By leveraging high-throughput virtual screening, researchers can rapidly assess the compound's potential interactions with various biological targets, including enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration.

In vitro studies have begun to uncover the biological profile of this compound. Initial assays suggest that 4'-chloro-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine exhibits modest activity against certain enzymes, particularly those involved in metabolic pathways relevant to disease progression. These findings are consistent with the hypothesis that the spirocyclopropane unit contributes to enhanced binding affinity by constraining conformational flexibility. Further investigations are warranted to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of 4'-chloro-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine presents both challenges and opportunities for medicinal chemists. The spirocyclopropane core requires precise synthetic methodologies to ensure regioselectivity and yield optimization. Advances in transition metal-catalyzed reactions have opened new avenues for constructing complex cyclic systems efficiently. Additionally, modern techniques such as flow chemistry offer advantages in scalability and reproducibility during large-scale synthesis.

One particularly intriguing aspect of this compound is its potential for developing next-generation therapeutics by leveraging structure-based drug design principles. High-resolution crystal structures of protein targets complexed with analogs could provide critical insights into how 4'-chloro-1',2'-dihydrospirocyclopropane-1,3'-indole-3-amine interacts at the molecular level. Such structural information is invaluable for designing derivatives with improved potency and selectivity.

The integration of machine learning models into drug discovery pipelines has accelerated the identification of promising candidates like 4'-chloro-1',2 '-dihydrospirocyclopropane - 1 , 3 '-indole - 3 - amine . These models can predict biological activity based on molecular descriptors derived from quantum mechanical calculations or empirical data sets. By combining computational predictions with experimental validation, researchers can streamline their efforts toward developing novel therapeutics.

Future directions for research on 4 '- chloro - 1 ', 2 '- dihydro - spirocyclopropane - 1 , 3 '- indole - 3 - amine include exploring its pharmacokinetic properties and toxicity profiles in preclinical models. Understanding how this compound is metabolized and excreted will be crucial for determining its suitability for clinical development. Additionally